Cas no 52098-88-1 (5-Nitro-2-aminobenzylamine)

5-Nitro-2-aminobenzylamine is a nitro-substituted aromatic amine derivative with the molecular formula C₇H₉N₃O₂. It features both an amine (–NH₂) and a nitro (–NO₂) functional group on a benzylamine backbone, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound’s reactivity allows for selective modifications, particularly in the preparation of heterocyclic compounds, dyes, and agrochemicals. Its well-defined structure and stability under controlled conditions ensure consistent performance in reactions such as reductions, acylations, and condensations. The presence of electron-withdrawing and donating groups enhances its utility in designing complex molecular architectures. Suitable for research and industrial use, it is typically handled under standard laboratory safety protocols.

5-Nitro-2-aminobenzylamine structure

Product Name:5-Nitro-2-aminobenzylamine

CAS No:52098-88-1

MF:C₇H₉N₃O₂

MW:167.165261030197

CID:2130744

Update Time:2025-10-28

5-Nitro-2-aminobenzylamine Chemical and Physical Properties

Names and Identifiers

- 5-nitro-2-aminobenzylamine
- 2-(aminomethyl)-4-nitroaniline
- 2-amino-5-nitrobenzylamine
- 2-(aminomethyl)-4-nitrobenzenamine
- FCH847230
- T5755
- 2-(aminomethyl)-4-nitroaniline dihydrochloride
- 5-Nitro-2-aminobenzylamine
- Inchi： 1S/C7H9N3O2/c8-4-5-3-6(10(11)12)1-2-7(5)9/h1-3H,4,8-9H2
- InChI Key： UZDTZHVLWHURHZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=C(C=1)CN)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Topological Polar Surface Area: 97.9

5-Nitro-2-aminobenzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A012000336-250mg	2-Amino-5-nitrobenzylamine	52098-88-1	97%	250mg	$489.60	2023-09-01
Alichem	A012000336-500mg	2-Amino-5-nitrobenzylamine	52098-88-1	97%	500mg	$806.85	2023-09-01
Alichem	A012000336-1g	2-Amino-5-nitrobenzylamine	52098-88-1	97%	1g	$1579.40	2023-09-01
Crysdot LLC	CD12065615-1g	2-(Aminomethyl)-4-nitroaniline	52098-88-1	97%	1g	$400	2024-07-24

5-Nitro-2-aminobenzylamine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 5-Nitro-2-aminobenzylamine

Comprehensive Overview of 5-Nitro-2-aminobenzylamine (CAS No. 52098-88-1): Properties, Applications, and Research Insights

5-Nitro-2-aminobenzylamine (CAS No. 52098-88-1) is a specialized organic compound with a nitro group and an amine functional group attached to a benzylamine backbone. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's unique molecular architecture, featuring both electron-withdrawing (nitro group) and electron-donating (amine group) moieties, enables diverse reactivity patterns, attracting significant interest from researchers and industrial applications.

In recent years, the demand for nitro-aromatic amines like 5-Nitro-2-aminobenzylamine has surged due to their role in synthesizing heterocyclic compounds, which are pivotal in drug discovery. For instance, derivatives of this compound have been explored for their potential in designing kinase inhibitors and antimicrobial agents. Researchers frequently search for "5-Nitro-2-aminobenzylamine synthesis" or "CAS 52098-88-1 applications," reflecting its relevance in medicinal chemistry and material science. The compound’s solubility in polar solvents (e.g., DMSO, ethanol) and stability under controlled conditions further enhance its utility in lab-scale and industrial processes.

From an environmental and safety perspective, 5-Nitro-2-aminobenzylamine requires careful handling due to its potential sensitivity to light and heat. However, it is not classified as a hazardous substance under major regulatory frameworks when used responsibly. Modern green chemistry initiatives emphasize optimizing its synthesis to reduce waste, aligning with trends like "sustainable chemical production" and "eco-friendly intermediates." Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity for critical applications.

The compound’s versatility extends to material science, where it serves as a building block for functional polymers and dyes. Its nitro group can be selectively reduced to an amino group, enabling the creation of diamines for polyimide resins—a key material in electronics and aerospace. Searches for "52098-88-1 in polymer chemistry" highlight this niche application. Additionally, its role in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) is under investigation, tapping into the growing interest in "porous materials for gas storage."

In summary, 5-Nitro-2-aminobenzylamine (CAS No. 52098-88-1) bridges multiple scientific disciplines, from life sciences to advanced materials. Its dual functional groups offer a platform for innovation, addressing contemporary challenges like targeted drug delivery and energy-efficient catalysis. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings, driven by its adaptability and the rising demand for precision chemistry solutions.